Cas no 1006694-45-6 ((2E)-2-cyano-3-phenyl-N-1,3-thiazol-2-ylacrylamide)

• Product Name: (2E)-2-cyano-3-phenyl-N-1,3-thiazol-2-ylacrylamide
• CAS No: 1006694-45-6
• MF: C₁₃H₉N₃OS
• MW: 255.30
• MDL: MFCD00745900
• CID: 5214590
• Update Time: 2025-06-10

(2E)-2-cyano-3-phenyl-N-1,3-thiazol-2-ylacrylamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-cyano-3-phenyl-N-(1,3-thiazol-2-yl)prop-2-enamide
• 2-Propenamide, 2-cyano-3-phenyl-N-2-thiazolyl-, (2E)-
• (2E)-2-cyano-3-phenyl-N-1,3-thiazol-2-ylacrylamide

• MDL： MFCD00745900
• Inchi： 1S/C13H9N3OS/c14-9-11(8-10-4-2-1-3-5-10)12(17)16-13-15-6-7-18-13/h1-8H,(H,15,16,17)/b11-8+
• InChI Key： MJIDWXYGAAMSEW-DHZHZOJOSA-N
• SMILES： C(NC1=NC=CS1)(=O)/C(/C#N)=C/C1=CC=CC=C1

(2E)-2-cyano-3-phenyl-N-1,3-thiazol-2-ylacrylamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-2-cyano-3-phenyl-N-1,3-thiazol-2-ylacrylamide

Compound Introduction: (2E)-2-cyano-3-phenyl-N-1,3-thiazol-2-ylacrylamide (CAS No. 1006694-45-6)

The compound (2E)-2-cyano-3-phenyl-N-1,3-thiazol-2-ylacrylamide, identified by its CAS number 1006694-45-6, is a specialized organic molecule with significant potential in the field of pharmaceutical research and chemical biology. This compound belongs to the class of acrylamides, which are widely studied for their diverse biological activities. The presence of a cyano group, a phenyl ring, and a 1,3-thiazole moiety in its structure imparts unique chemical and biological properties, making it a subject of considerable interest in drug discovery and development.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from acrylamide derivatives. These compounds have shown promise in various pharmacological applications, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of functional groups in (2E)-2-cyano-3-phenyl-N-1,3-thiazol-2-ylacrylamide contributes to its potential as a lead compound for further medicinal chemistry exploration.

The 1,3-thiazole ring is a well-known pharmacophore found in numerous bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in drug design. In particular, the combination of the thiazole ring with an acrylamide backbone suggests that this compound may exhibit enhanced binding affinity and selectivity towards certain therapeutic targets. This has prompted researchers to investigate its potential as an intermediate in the synthesis of more complex drug molecules.

Recent studies have highlighted the importance of acrylamide derivatives in modulating biological pathways associated with diseases such as cancer and inflammation. The cyano group in (2E)-2-cyano-3-phenyl-N-1,3-thiazol-2-ylacrylamide is particularly noteworthy, as it can participate in hydrogen bonding interactions and influence the compound's solubility and bioavailability. These factors are critical considerations in the design of effective pharmaceutical agents.

The phenyl ring present in the structure also contributes to the compound's overall activity by providing a hydrophobic surface that can interact with lipid bilayers or hydrophobic pockets of biological targets. This feature is particularly relevant in the context of drug design, where optimal interaction with target proteins is essential for efficacy. The presence of both electron-withdrawing (cyano) and electron-donating (phenyl) groups suggests that this compound may exhibit interesting electronic properties, which could be exploited for rational drug design.

In terms of synthetic chemistry, (2E)-2-cyano-3-phenyl-N-1,3-thiazol-2-ylacrylamide represents an intriguing scaffold for further functionalization. The acrylamide moiety provides a versatile platform for introducing additional substituents or linking it to other pharmacophores. This flexibility has made acrylamides valuable intermediates in the synthesis of peptidomimetics and other complex molecules. Researchers have leveraged these properties to develop novel compounds with improved pharmacokinetic profiles and reduced toxicity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in agrochemicals and specialty chemicals, where similar acrylamide derivatives have demonstrated efficacy as plant growth regulators or pest control agents. The broad spectrum of possible uses underscores the importance of continued research into this class of compounds.

Advances in computational chemistry and molecular modeling have further enhanced our ability to predict the biological activity of compounds like (2E)-2-cyano-3-phenyl-N-1,3-thiazol-2-ylacrylamide. These tools allow researchers to simulate interactions between the compound and biological targets, providing insights into its mechanism of action. Such simulations are invaluable for guiding experimental efforts and optimizing lead compounds for clinical development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the 1,3-thiazole ring followed by functionalization at the 2-position with an acrylamide group. The cyano group is typically introduced through cyanation reactions or subsequent derivatization of existing functional groups. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

Evaluation of the pharmacological properties of (2E)-2-cyano-3-phenyl-N-1,3-thiazol-2-ylacrylamide has revealed several promising characteristics. In vitro studies have indicated potential activity against various disease-related targets, including kinases and transcription factors involved in cancer progression. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory effects by modulating cytokine production and immune cell function.

The structural features of this molecule also make it amenable to derivatization into prodrugs or analogs with improved pharmacokinetic properties. Prodrug strategies can enhance bioavailability or target specificity by converting inactive precursors into active forms within vivo environments. Such approaches are increasingly employed in modern drug development to overcome challenges associated with oral administration or targeted delivery.

In conclusion, (2E)-2-cyano-3-phenyl-N-1,3-thiazol-2-yalacrylamide (CAS No. 1006694-45) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural composition offers multiple avenues for exploration across various therapeutic areas. As our understanding of biological pathways continues to expand along with advancements in synthetic methodologies: